Cas no 146426-39-3 (2,1-Benzisoxazole-3-carboxylicacid, 5-nitro-)

2,1-Benzisoxazole-3-carboxylicacid, 5-nitro- structure
146426-39-3 structure
Product Name:2,1-Benzisoxazole-3-carboxylicacid, 5-nitro-
CAS No:146426-39-3
MF:C8H4N2O5
MW:208.12776184082
CID:101191
PubChem ID:57357523
Update Time:2025-04-18

2,1-Benzisoxazole-3-carboxylicacid, 5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2,1-Benzisoxazole-3-carboxylicacid, 5-nitro-
    • 5-nitro-2,1-benzoxazole-3-carboxylic acid
    • 2,1-Benzisoxazole-3-carboxylicacid,5-nitro-(9CI)
    • 146426-39-3
    • DTXSID90723711
    • 5-Nitrobenzo[c]isoxazole-3-carboxylic acid
    • Inchi: 1S/C8H4N2O5/c11-8(12)7-5-3-4(10(13)14)1-2-6(5)9-15-7/h1-3H,(H,11,12)
    • InChI Key: SMCISGSSIJGSDG-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=C2C=C(C=CC2=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 208.01202123g/mol
  • Monoisotopic Mass: 208.01202123g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 109Ų
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